Cas no 31020-94-7 (4-Acetyl-8-methyl-7-(3-methyl-2-oxopentyl)-1H-2-benzopyran-1,6(8aH)-dione)

4-Acetyl-8-methyl-7-(3-methyl-2-oxopentyl)-1H-2-benzopyran-1,6(8aH)-dione structure
31020-94-7 structure
Product Name:4-Acetyl-8-methyl-7-(3-methyl-2-oxopentyl)-1H-2-benzopyran-1,6(8aH)-dione
CAS No:31020-94-7
MF:C18H20O5
MW:316.353g/mol
CID:314271
PubChem ID:101324908
Update Time:2024-02-29

4-Acetyl-8-methyl-7-(3-methyl-2-oxopentyl)-1H-2-benzopyran-1,6(8aH)-dione Chemical and Physical Properties

Names and Identifiers

    • 6H-Furo[2,3-h]-2-benzopyran-6,8(6aH)-dione,9,9a-dihydro-3,6a-dimethyl-9-(2-methyl-1-oxobutyl)- (9CI)
    • Monochaetin
    • Monochaetin (Monochaetia)
    • 8B15E539H1
    • Monochaetia
    • Q27896576
    • 6H-Furo(2,3-H)-2-benzopyran-6,8(6ah)-dione, 9,9a-dihydro-3,6a-dimethyl-9-(2-methyl-1-oxobutyl)-
    • 9,9a-Dihydro-3,6a-dimethyl-9-(2-methyl-1-oxobutyl)-6H-furo(2,3-H)-2-benzopyran-6,8(6ah)-dione
    • CID 101324908
    • 4-Acetyl-8-methyl-7-(3-methyl-2-oxopentyl)-1H-2-benzopyran-1,6(8aH)-dione
    • 6H-Furo[2,3-h]-2-benzopyran-6,8(6aH)-dione, 9,9a-dihydro-3,6a-dimethyl-9-(2-methyl-1-oxobutyl)-
    • 31020-94-7
    • UNII-8B15E539H1
    • Inchi: 1S/C18H20O5/c1-5-9(2)16(20)14-15-12-8-22-10(3)6-11(12)7-13(19)18(15,4)23-17(14)21/h6-9,14-15H,5H2,1-4H3/t9?,14-,15+,18-/m0/s1
    • InChI Key: MZMGICPQNSXAGE-OCMNPZJQSA-N
    • SMILES: O1C([C@H](C(C(C)CC)=O)[C@H]2C3=COC(C)=CC3=CC([C@]12C)=O)=O

Computed Properties

  • Exact Mass: 316.131
  • Monoisotopic Mass: 316.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 543.1±50.0 °C(Predicted)
  • pka: 10.33±0.60(Predicted)

4-Acetyl-8-methyl-7-(3-methyl-2-oxopentyl)-1H-2-benzopyran-1,6(8aH)-dione Related Literature

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